N,N,4-trimethyl-2-(2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamido)thiazole-5-carboxamide

• IUPAC Name: N,N,4-trimethyl-2-[[2-(2-pyrazin-2-ylbenzimidazol-1-yl)acetyl]amino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C20H19N7O2S/c1-12-17(19(29)26(2)3)30-20(23-12)25-16(28)11-27-15-7-5-4-6-13(15)24-18(27)14-10-21-8-9-22-14/h4-10H,11H2,1-3H3,(H,23,25,28)
• InChI Key: HFWNAQCRDWLYTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CN2C3=CC=CC=C3N=C2C4=NC=CN=C4)C(=O)N(C)C
• Molecular Formula: C20H19N7O2S
• Molecular Weight: 421.5 g/mol

Description

N,N,4-trimethyl-2-(2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamido)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H19N7O2S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Studies

The research conducted by Ahmad et al. (2012) focuses on the synthesis of novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, which share structural similarities with the specified compound. These compounds demonstrated moderate to significant radical scavenging activity, indicating their potential as antioxidants. The study's findings suggest these compounds could serve as templates for developing more potent biologically active molecules Matloob Ahmad, H. Siddiqui, J. Gardiner, M. Parvez, Sana Aslam, Medicinal Chemistry Research, 2012.

Functionalization Reactions

Yıldırım et al. (2005) explored the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine, leading to the formation of different product structures. This study is relevant for understanding the chemical behavior and potential applications of pyrazole and imidazole derivatives in synthesizing complex organic compounds İ. Yıldırım, F. Kandemirli, E. Demir, Molecules: A Journal of Synthetic Chemistry and Natural Product Chemistry, 2005.

Insecticidal Assessment

Fadda et al. (2017) conducted an insecticidal assessment of novel heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis. The study provides insights into the potential agricultural applications of such compounds, highlighting their role in developing new insecticidal agents A. Fadda, M. Salam, E. Tawfik, E. Anwar, H. Etman, RSC Advances, 2017.

Antibacterial Agents

Palkar et al. (2017) explored the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as a novel class of promising antibacterial agents. This research underscores the potential of such compounds in addressing bacterial infections, particularly against Staphylococcus aureus and Bacillus subtilis M. Palkar, A. Patil, Girish Hampannavar, Mahamadhanif S. Shaikh, H. Patel, A. Kanhed, M. Yadav, R. Karpoormath, Medicinal Chemistry Research, 2017.

Mechanism of Action

Pyrazines

Pyrazines are heterocyclic aromatic organic compounds. Their nitrogen-based hetero-aromatic ring structure is a remarkable scaffold for the synthesis and development of many promising drugs . Pyrazines and their derivatives have confirmed biological as well as pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .